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Compound of Interest

Compound Name: Flutolanil

Cat. No.: B150245

An In-depth Guide to the Solubility of Flutolanil in Common Laboratory Solvents for
Researchers, Scientists, and Drug Development Professionals.

Introduction

Flutolanil (CAS No. 66332-96-5) is a systemic benzanilide fungicide widely utilized for its
efficacy against a range of pathogens, particularly those caused by Rhizoctonia species. Its
mode of action involves the inhibition of succinate dehydrogenase (Complex II) in the
mitochondrial respiratory chain, disrupting fungal cellular respiration and energy production.[1]
[2][3] For researchers working on novel formulations, conducting toxicological studies, or
investigating its biochemical mechanisms, a thorough understanding of flutolanil's solubility in
various laboratory solvents is paramount. This technical guide provides a consolidated
overview of its solubility profile, detailed experimental protocols for solubility determination, and
a visualization of its molecular mode of action.

Quantitative Solubility Data

The solubility of flutolanil varies significantly across different solvents, a critical consideration
for preparing stock solutions and designing experiments. While sparingly soluble in aqueous
solutions, it demonstrates much higher solubility in several organic solvents. The data compiled
from various technical sources is summarized below.
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Solvent Solubility Temperature (°C) Notes
Low aqueous
Water 8.01 mg/L 20 N
solubility.[3]
High solubility. Note: A
conflicting value of
Acetone ~606 g/L 20 0.6062 mg/L has been
reported, which is
likely erroneous.[4]
Very high solubility,
Dimethyl Sulfoxide N vy ] v
=100 mg/mL Not Specified may require
(DMSO) o
sonication.[2][5][6]
Dimethylformamide N ) N
~30 mg/mL Not Specified High solubility.[5][6]
(DMF)
- Moderate solubility.[5]
Ethanol ~10 mg/mL Not Specified 6]
A standard solution of
100 pg/mL has been
Methanol Slightly Soluble Not Specified noted, confirming
solubility to at least
this level.[7]
Qualitative data
Chloroform Slightly Soluble Not Specified indicates some
degree of solubility.[7]
Reported value is
_ unexpectedly low and
Dichloromethane 0.3776 mg/L 20 ]
should be treated with
caution.[1]
Reported value is
unexpectedly low and
Ethyl Acetate 0.3647 mg/L 20 ]
should be treated with
caution.[1]
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Very low solubility,
n-Hexane 0.000395 mg/L 20 effectively insoluble.
[1]

Toluene 0.0354 mg/L 20 Very low solubility.[1]

Solubility in a mixed
DMSO:PBS (pH 7.2)

(1:3) ~0.25 mg/mL Not Specified aqueous buffer

system.[5][6]

Experimental Protocol: Solubility Determination
(Flask Method)

For determining the solubility of compounds like flutolanil, which exhibit moderate to high
solubility in organic solvents, the "Flask Method" is a reliable and widely accepted technique.
This protocol outlines the necessary steps to ascertain the saturation concentration of
flutolanil in a given solvent at a controlled temperature.

1. Materials and Equipment:

 Flutolanil (crystalline solid, 298% purity)

o Solvent of choice (analytical grade)

e Analytical balance

o Temperature-controlled orbital shaker or water bath

o Glass flasks with airtight stoppers (e.g., screw-cap Erlenmeyer flasks)
o Centrifuge capable of holding the flasks or centrifuge tubes

e Syringe filters (e.g., 0.22 um PTFE) and syringes

¢ Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or another appropriate analytical instrument.
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. Procedure:

Preparation: Set the orbital shaker or water bath to the desired constant temperature (e.g.,
20°C). Allow it to equilibrate.

Addition of Solute and Solvent: Add an excess amount of crystalline flutolanil to a flask. The
excess is crucial to ensure that a saturated solution is achieved. Record the approximate
mass added.

Equilibration: Add a known volume of the selected solvent to the flask. Securely stopper the
flask to prevent solvent evaporation.

Agitation: Place the flask in the temperature-controlled shaker and agitate at a constant
speed. The agitation time required to reach equilibrium can vary; 24 to 48 hours is typical.
Preliminary tests may be needed to determine the optimal equilibration time.

Phase Separation: After equilibration, allow the flask to rest in the temperature-controlled
environment for several hours to let undissolved solid settle. For finer suspensions,
centrifuge the solution at a moderate speed to pellet the excess solid.

Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe.
Avoid disturbing the undissolved solid.

Filtration: Immediately filter the aliquot through a syringe filter into a clean vial to remove any
remaining microscopic particles.

Dilution and Analysis: Accurately dilute the filtered saturated solution with the appropriate
solvent to a concentration that falls within the linear range of the analytical instrument (e.g.,
HPLC).

Quantification: Analyze the diluted sample using a pre-calibrated HPLC method to determine
the precise concentration of flutolanil.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution
factor. The result is typically expressed in g/L or mg/mL.
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Caption: Workflow for determining flutolanil solubility via the Flask Method.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
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Flutolanil's fungicidal activity stems from its role as a Succinate Dehydrogenase Inhibitor
(SDHI). It specifically targets Complex Il of the mitochondrial electron transport chain, a critical
enzyme that functions in both the citric acid cycle and cellular respiration. By binding to
Complex I, flutolanil blocks the oxidation of succinate to fumarate, thereby halting the transfer
of electrons to ubiquinone. This disruption effectively shuts down ATP production, leading to the
death of the fungal cell.
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Caption: Flutolanil inhibits Complex Il, blocking electron flow from succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Flutolanil | C17H16F3NO2 | CID 47898 - PubChem [pubchem.ncbi.nlm.nih.gov]
. medchemexpress.com [medchemexpress.com]

. nichino.co.jp [nichino.co.jp]

. cdn.caymanchem.com [cdn.caymanchem.com]

1
2
3
¢ 4. Flutolanil (Ref: NNF 136) [sitem.herts.ac.uk]
5
6. Flutolanil | CAS 66332-96-5 | Cayman Chemical | Biomol.com [biomol.com]
7

. Flutolanil CAS#: 66332-96-5 [m.chemicalbook.com]

¢ To cite this document: BenchChem. [Flutolanil Solubility: A Technical Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150245#flutolanil-solubility-in-common-laboratory-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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